Cas no 2229429-06-3 (tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate
• CAS No: 2229429-06-3
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 6219492
• PubChem ID: 165676236
• Update Time: 2025-06-11

tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate
• 2229429-06-3
• EN300-1882421
• tert-butyl N-[5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C14H16N4O3/c1-13(2,3)21-12(20)18-11-16-6-9(7-17-11)14(8-15)4-10(19)5-14/h6-7H,4-5H2,1-3H3,(H,16,17,18,20)
• InChI Key： KNNUPPFOZUVSEM-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)C1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate (CAS No. 2229429-06-3)

The compound tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate (CAS No. 2229429-06-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core modified with a cyano and oxocyclobutyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for highly functionalized pyrimidine derivatives has surged due to their versatility in medicinal chemistry. The tert-butyl carbamate moiety in this compound provides excellent stability and solubility, which are critical for formulation development. Additionally, the presence of the cyano group offers a reactive handle for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

One of the most searched questions in the field is: "What are the synthetic routes for tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate?" This reflects the growing interest in scalable and efficient synthesis methods. Current literature suggests multi-step procedures involving palladium-catalyzed cross-coupling reactions and cyclization techniques. Optimizing these processes is a hot topic, as it directly impacts the cost-effectiveness and accessibility of this compound for industrial applications.

The 3-oxocyclobutyl fragment in tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate is another area of intense study. Cyclobutane rings are known to confer conformational rigidity, which can enhance binding affinity to biological targets. This property aligns with the broader trend in drug design toward constrained geometries to improve pharmacokinetic profiles. As such, this compound is frequently discussed in forums focusing on fragment-based drug discovery and structure-activity relationship (SAR) studies.

From an analytical perspective, characterizing CAS No. 2229429-06-3 requires advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying purity and confirming structural integrity, which are non-negotiable in regulatory submissions. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control across different batches.

Environmental and safety considerations are also paramount. While tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with the pharmaceutical industry's shift toward green chemistry principles, where solvents and reagents are selected for minimal environmental impact. Researchers often search for eco-friendly synthetic alternatives to traditional methods, reflecting broader societal concerns about sustainability.

In conclusion, tert-butyl N-5-(1-cyano-3-oxocyclobutyl)pyrimidin-2-ylcarbamate represents a compelling case study in modern synthetic chemistry. Its multifaceted applications—from drug development to material science—underscore its importance. As the scientific community continues to explore its potential, this compound will likely remain a focal point in discussions about molecular innovation and process optimization.